Cas no 2172166-84-4 ({8-methyl-3-oxo-2-oxa-8-azaspiro4.6undecan-1-yl}methanesulfonamide)

• Product Name: {8-methyl-3-oxo-2-oxa-8-azaspiro4.6undecan-1-yl}methanesulfonamide
• CAS No: 2172166-84-4
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 6324437
• PubChem ID: 165501986
• Update Time: 2025-07-10

{8-methyl-3-oxo-2-oxa-8-azaspiro4.6undecan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {8-methyl-3-oxo-2-oxa-8-azaspiro4.6undecan-1-yl}methanesulfonamide
• {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide
• 2172166-84-4
• EN300-1479250

• Inchi： 1S/C11H20N2O4S/c1-13-5-2-3-11(4-6-13)7-10(14)17-9(11)8-18(12,15)16/h9H,2-8H2,1H3,(H2,12,15,16)
• InChI Key： JBVRAFNPXFNLCZ-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCN(C)CCC2)(N)(=O)=O

Computed Properties

• Exact Mass: 276.11437830g/mol
• Monoisotopic Mass: 276.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.1Ų

Additional information on {8-methyl-3-oxo-2-oxa-8-azaspiro4.6undecan-1-yl}methanesulfonamide

Comprehensive Overview of {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide (CAS No. 2172166-84-4)

The compound {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide, identified by its CAS No. 2172166-84-4, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate spirocyclic framework, combined with a methanesulfonamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a modulator of biological pathways, given its ability to interact with specific enzyme targets.

One of the key features of {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide is its spirocyclic core, which contributes to its conformational rigidity and metabolic stability. This structural attribute is highly sought after in drug design, as it often enhances binding affinity and reduces off-target effects. The presence of the 8-methyl group further fine-tunes the molecule's pharmacokinetic properties, potentially improving its bioavailability and half-life in vivo.

In recent years, the scientific community has shown growing interest in spirocyclic compounds like {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide due to their versatility in addressing unmet medical needs. For instance, spirocycles are frequently explored in the development of novel central nervous system (CNS) therapeutics, anti-inflammatory agents, and even anticancer drugs. This aligns with current trends in precision medicine, where researchers aim to design molecules with high specificity and minimal side effects.

The methanesulfonamide functional group in this compound is another critical aspect worth highlighting. Sulfonamides are known for their broad pharmacological activities, including antibacterial, antiviral, and enzyme inhibitory effects. In the case of CAS No. 2172166-84-4, this group may contribute to its ability to interact with sulfonamide-binding proteins or enzymes, opening doors for innovative therapeutic strategies. This is particularly relevant in the context of drug resistance, a pressing global health challenge that demands new chemical entities with novel mechanisms of action.

From a synthetic chemistry perspective, the preparation of {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide involves sophisticated multi-step reactions, often requiring advanced techniques such as asymmetric catalysis and ring-closing metathesis. These methods are essential for achieving the desired stereochemistry and purity, which are crucial for its biological activity. The compound's synthetic complexity also underscores its value as a highly specialized intermediate in the production of more complex pharmaceuticals.

Given the increasing demand for personalized medicine and targeted therapies, {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide represents a compelling area of research. Its unique structure and functional groups make it a versatile scaffold for further derivatization, enabling scientists to explore its full potential in treating various diseases. As the pharmaceutical industry continues to invest in innovative drug discovery, compounds like this are likely to play a pivotal role in shaping the future of medicine.

In conclusion, {8-methyl-3-oxo-2-oxa-8-azaspiro[4.6]undecan-1-yl}methanesulfonamide (CAS No. 2172166-84-4) stands out as a molecule of significant scientific and therapeutic interest. Its spirocyclic architecture, combined with the methanesulfonamide group, positions it as a valuable candidate for further investigation in drug development. As research progresses, this compound may well emerge as a cornerstone in the next generation of biologically active agents, addressing some of the most challenging health issues of our time.